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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032

Essential Safety and Handling Guide for MRTX-
EX185 (formic)

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of MRTX-EX185 (formic), a potent KRAS(G12D) inhibitor. Adherence to these guidelines is
essential to ensure a safe laboratory environment. While the safety data sheet (SDS) for
MRTX-EX185 (formic) indicates it is not a hazardous substance, the presence of formic acid
necessitates specific precautions.[1]

Occupational Exposure Limits for Formic Acid

It is imperative to manage workplace exposure to formic acid. The following table summarizes
the permissible exposure limits (PELSs) established by various regulatory agencies.

Time-Weighted Average Short-Term Exposure Limit
Agency
(TWA) (STEL)
OSHA 5 ppm (8-hour)
NIOSH 5 ppm (10-hour)
ACGIH 5 ppm (8-hour) 10 ppm
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Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet for
Formic Acid.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling MRTX-EX185 (formic). The following
recommendations are based on standard laboratory procedures and the potential hazards
associated with formic acid.

Routine Handling of Solid Compound

When handling the solid form of MRTX-EX185 (formic), the following PPE is required:

Eye Protection: Safety goggles with side-shields are mandatory to protect against dust
particles.[1]

» Hand Protection: Wear acid-resistant protective gloves.[1][3] Nitrile, neoprene, or PVC
gloves are recommended.[3]

» Body Protection: Alab coat or impervious clothing should be worn to protect the skin.[1]

» Respiratory Protection: Use a suitable respirator, especially in areas with inadequate
ventilation, to avoid inhalation of dust.[1]

Preparation of Solutions and Handling of Liquid
Formulations

When working with solutions of MRTX-EX185 (formic) or in situations where aerosols may be
generated, the following PPE is essential:

o Eye and Face Protection: Chemical safety goggles are required. A face shield should be
worn in addition to goggles when there is a splash hazard.

e Hand Protection: Acid-resistant gloves (nitrile, neoprene, or PVC) are mandatory.[3] Ensure
gloves are regularly inspected for signs of degradation or puncture.

o Body Protection: Wear a chemically resistant lab coat or apron over a long-sleeved shirt and
long pants.[3]
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o Respiratory Protection: Work should be conducted in a certified chemical fume hood. If a
fume hood is not available, a respirator with an appropriate acid gas cartridge is required.[4]

Emergency and Spill Response

In the event of a spill, all non-essential personnel should evacuate the area. Only trained and
properly equipped individuals should perform the cleanup.

o Full Chemical Protective Suit: Depending on the size and nature of the spill, a full chemical
protective suit may be necessary.

o Self-Contained Breathing Apparatus (SCBA): For large spills or in poorly ventilated areas, an
SCBA is required to protect against high concentrations of formic acid vapors.[4][5]

Experimental Protocols: Spill Cleanup Procedure
In the event of a spill of MRTX-EX185 (formic), follow these steps:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure the area is well-ventilated.

o Don Appropriate PPE: Before entering the spill area, don the appropriate PPE as outlined in
the "Emergency and Spill Response” section.

o Contain the Spill: For liquid spills, use an absorbent material such as sand, diatomaceous
earth, or a universal binding agent to contain the spill.[4] For solid spills, carefully sweep or
scoop the material, avoiding the creation of dust.

o Neutralize (for formic acid spills): Cover the spill with dry lime, sodium bicarbonate, or soda
ash to neutralize the formic acid.[2]

e Collect and Dispose: Place the absorbed and neutralized material into a sealed,
appropriately labeled container for hazardous waste disposal.[2][4]

o Decontaminate: Clean the spill area thoroughly with soap and water.

o Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste
in accordance with local, state, and federal regulations.[2]
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PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling MRTX-EX185 (formic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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EX185 (formic)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141032#personal-protective-equipment-for-
handling-mrtx-ex185-formic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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